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Compound of Interest

Cat. No.: B12844020

Compound Name: 4-Borono-2-hydroxybenzoic acid

Get Quote

Chemical Identity & Critical Distinction

WARNING: Do not confuse with 4-Bromo-2-hydroxybenzoic acid. These are distinct chemical

entities with different reactivities. Verify the CAS number before disposal.

Parameter

Specification

Chemical Name

4-Borono-2-hydroxybenzoic acid

4-Carboxy-3-hydroxyphenylboronic acid; 2-

Synonyms Hydroxy-4-boronobenzoic acid
CAS Number 1394902-32-9

Molecular Formula C7H7BOs

Molecular Weight 181.94 g/mol

Physical State

Solid (White to off-white powder)

Acidity

Weakly acidic (Contains carboxylic acid,
phenolic hydroxyl, and boronic acid moieties)
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Hazard Identification (GHS Classification)

Treat this compound as a hazardous chemical. While specific toxicological data for this
derivative may be limited, phenylboronic acids generally follow this hazard profile:

Signal Word:WARNING

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[1][3][4]

Operational Implication: All disposal activities must occur inside a certified chemical fume hood
to prevent inhalation of dust or aerosols.

Pre-Disposal Handling & Segregation

Proper segregation is the first line of defense against incompatible reactions in the waste
stream.

Chemical Compatibility Matrix

o Compatible With: Organic acids (e.g., acetic acid), non-halogenated organic solvents
(methanol, acetone), and aqueous acidic solutions.

e INCOMPATIBLE (Do Not Mix):
o Strong Oxidizers: Peroxides, nitrates, perchlorates (Risk of rapid oxidation/fire).
o Strong Bases: Hydroxides (Exothermic deprotonation).

o Fluorinating Agents: Reacts with boronic acids.

Container Requirements

o Solid Waste: High-density polyethylene (HDPE) or amber glass wide-mouth jars.

» Liquid Waste: HDPE or safety-coated glass bottles.
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e Labeling: Must be labeled "HAZARDOUS WASTE" with the full chemical name (no
abbreviations) and the hazard indication (Irritant).

Disposal Workflows
Workflow A: Solid Waste Disposal

Applicable for: Expired pure substance, contaminated weighing boats, gloves, and paper
towels.

Collect: Place solid material into a designated "Solid Organic Waste" container.

Seal: Ensure the container lid is tightly sealed. Do not overfill (leave 10% headspace).

Label: Affix a hazardous waste tag listing "4-Borono-2-hydroxybenzoic acid" and "Solid
Debris."

Transfer: Move to the satellite accumulation area.

Workflow B: Liquid Waste Disposal

Applicable for: Reaction mixtures, mother liquors, or dissolved stock solutions.

o Characterize Solvent: Determine if the primary solvent is Halogenated (e.g., DCM,
Chloroform) or Non-Halogenated (e.g., Methanol, Ethyl Acetate, Water).

e Segregate:
o If Organic Solvent: Pour into the corresponding "Organic Solvents" waste carboy.
o If Aqueous (pH < 7): Pour into "Aqueous Acidic Waste."

o If Aqueous (pH > 7): Neutralize to pH 6-8 before disposal only if permitted by local EHS;
otherwise, dispose of as "Aqueous Basic Waste."

o Rinse: Triple-rinse the empty original container with a compatible solvent; add rinsate to the
liquid waste container.

Workflow C: Spill Response
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Immediate actions for accidental release.

Isolate: Evacuate the immediate area; post "Do Not Enter" signage.

o PPE: Don nitrile gloves (double gloved recommended), lab coat, and safety goggles. Wear
an N95 respirator if dust is visible outside the hood.

o Contain:

o Solid Spill: Cover with wet paper towels to prevent dust generation. Scoop into a waste
bag.

o Liquid Spill: Absorb with vermiculite or spill pads.
o Clean: Wipe the surface with a soap/water solution, followed by an alcohol wipe.
o Dispose: Treat all cleanup materials as Solid Hazardous Waste.

Decision Logic Visualization

The following diagram illustrates the decision-making process for disposing of 4-Borono-2-
hydroxybenzoic acid based on its physical state and solvent compaosition.
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Start: Waste ldentification
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Figure 1: Decision tree for the compliant disposal of 4-Borono-2-hydroxybenzoic acid waste
streams.

Regulatory Compliance & Environmental Impact
Why "Do Not Drain"?

Although Boron is a naturally occurring element, laboratory derivatives like 4-Borono-2-
hydroxybenzoic acid are synthetic organic pollutants.
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» Ecotoxicity: Boron compounds can be phytotoxic (harmful to plants) at elevated
concentrations in wastewater.

o Sewer Codes: Most municipal water treatment plants cannot effectively degrade complex
phenylboronic acids, leading to environmental discharge.

» RCRA Status: While not explicitly listed as a P- or U-listed waste by the EPA, it falls under
the "Characteristic of Toxicity" if contaminated with other solvents, and generally defaults to
Non-RCRA Regulated Chemical Waste which still requires professional disposal.

Final Disposal Method

The ultimate fate of this waste stream, once collected by your institution's EHS or waste
vendor, is typically Incineration. This ensures the destruction of the organic framework (benzoic
acid/phenol rings), leaving behind trace boron oxides which are captured in the ash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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